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Compound Name: 8-Chloro-5,7-dinitroquinoline

Cat. No.: B1364008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of a Niche
Quinoline Derivative
This guide delves into the technical profile of 8-Chloro-5,7-dinitroquinoline. It is important to

note at the outset that a specific Chemical Abstracts Service (CAS) number for this compound

is not readily found in major chemical databases. This suggests that 8-Chloro-5,7-
dinitroquinoline is a niche compound, likely synthesized for specific research purposes rather

than being a widely available commercial product. Consequently, this guide has been

meticulously compiled by drawing upon established principles of organic chemistry and data

from structurally analogous compounds. The information presented herein is intended to

provide a robust framework for understanding, synthesizing, and handling this molecule, with a

strong emphasis on scientific rationale and safety.

Introduction to the Quinoline Scaffold
Quinoline, a heterocyclic aromatic organic compound with the chemical formula C₉H₇N, is a

cornerstone in medicinal chemistry.[1][2] Its bicyclic structure, consisting of a benzene ring

fused to a pyridine ring, imparts unique physicochemical properties that make it a privileged

scaffold in drug discovery.[1] Quinoline derivatives exhibit a broad spectrum of biological

activities, including antimalarial, antibacterial, antifungal, and anticancer properties.[1][3] The

functionalization of the quinoline ring system at various positions allows for the fine-tuning of its
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biological and chemical characteristics. The introduction of electron-withdrawing groups, such

as chloro and nitro moieties, can significantly modulate the reactivity and pharmacological

profile of the parent molecule.

Proposed Synthesis of 8-Chloro-5,7-dinitroquinoline
The synthesis of 8-Chloro-5,7-dinitroquinoline would most logically proceed via the nitration

of 8-chloroquinoline. The chloro group at the 8-position is a deactivating, ortho-, para-director.

However, under strong nitrating conditions, dinitration can be achieved. The nitro groups will

likely be directed to the 5 and 7 positions of the quinoline ring.

Synthesis Workflow
Proposed Synthesis of 8-Chloro-5,7-dinitroquinoline
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Caption: Proposed synthesis workflow for 8-Chloro-5,7-dinitroquinoline.
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Detailed Experimental Protocol (Hypothetical)
Disclaimer: This is a hypothetical protocol based on standard nitration procedures for aromatic

compounds. It should be optimized and performed with extreme caution by qualified personnel.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, place 8-chloroquinoline in a suitable solvent like

concentrated sulfuric acid. The flask should be cooled in an ice-salt bath to maintain a low

temperature (e.g., 0-5 °C).

Preparation of Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture by

slowly adding concentrated nitric acid to concentrated sulfuric acid while cooling in an ice

bath.

Addition of Nitrating Agent: Slowly add the nitrating mixture dropwise to the solution of 8-

chloroquinoline, ensuring the temperature of the reaction mixture does not exceed 10 °C.

The rate of addition should be carefully controlled to prevent a runaway reaction.

Reaction Monitoring: After the addition is complete, the reaction mixture is stirred at a

controlled temperature for a specified duration. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, the mixture is poured carefully onto crushed ice,

leading to the precipitation of the crude product.

Purification: The crude product is collected by filtration, washed with cold water until the

washings are neutral, and then dried. Further purification can be achieved by

recrystallization from a suitable solvent, such as ethanol or acetic acid.

Physicochemical Properties (Estimated)
The exact physicochemical properties of 8-Chloro-5,7-dinitroquinoline are not available.

However, we can estimate some of these properties based on the known data of related

compounds.
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Property
Estimated
Value/Information

Source of Analogy

Molecular Formula C₉H₄ClN₃O₄ -

Molecular Weight 253.60 g/mol -

Appearance
Likely a yellow to orange

crystalline solid

Dinitro-aromatic compounds

are often colored.

Melting Point Expected to be relatively high

The presence of nitro groups

and the rigid quinoline

structure would contribute to a

high melting point. For

example, 2-chloro-3,6-dinitro-

quinoline has a reported

melting point.[4]

Solubility

Likely insoluble in water,

soluble in polar organic

solvents like DMSO, DMF, and

acetone.

Based on the general solubility

of nitro-chloro-aromatic

compounds.

Analytical Characterization
The structural confirmation of synthesized 8-Chloro-5,7-dinitroquinoline would rely on a

combination of standard analytical techniques.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show characteristic signals for the aromatic protons on the quinoline ring.

The chemical shifts would be influenced by the electron-withdrawing effects of the chloro

and nitro groups.

¹³C NMR would provide information on the carbon skeleton of the molecule.
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Infrared (IR) Spectroscopy: The IR spectrum would be expected to show strong absorption

bands corresponding to the C-Cl, C=N (in the aromatic ring), and N-O (from the nitro groups)

stretching vibrations.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and to study its fragmentation pattern, which can provide further

structural information.

Chromatographic Methods
Thin-Layer Chromatography (TLC): TLC would be a crucial tool for monitoring the progress

of the synthesis and for preliminary purity assessment.

High-Performance Liquid Chromatography (HPLC): HPLC would be employed for the

quantitative analysis of the purity of the final product.

Safety and Handling
Given the presence of both chloro and dinitro functional groups on an aromatic ring, 8-Chloro-
5,7-dinitroquinoline should be handled as a potentially hazardous substance. The safety

precautions are extrapolated from data on similar compounds like 1-chloro-2,4-dinitrobenzene.

[5][6]

Hazard Identification
Toxicity: Dinitro-aromatic compounds are known to be toxic. They can be harmful if

swallowed, inhaled, or absorbed through the skin.[6][7]

Irritation: The compound is likely to be an irritant to the skin, eyes, and respiratory tract.[6][7]

Sensitization: There is a potential for allergic skin reactions upon repeated exposure.[8]

Explosive Potential: Polynitro-aromatic compounds can be explosive, especially when

heated.[5]

Recommended Safety Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat.[6][7]

Ventilation: Handle the compound in a well-ventilated fume hood to minimize inhalation of

dust or vapors.[7]

Handling: Avoid contact with skin and eyes. Do not breathe dust.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

heat and sources of ignition.[6]

First Aid Measures
In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move the person into fresh air.

If swallowed: Seek immediate medical attention.[6]

Potential Applications
While specific applications for 8-Chloro-5,7-dinitroquinoline are not documented, its

structural motifs suggest potential utility in several areas of research and development:

Medicinal Chemistry: As a building block for the synthesis of more complex molecules with

potential therapeutic activities. The dinitro-aromatic scaffold is found in some

pharmacologically active compounds.

Materials Science: The electron-deficient nature of the molecule could make it a candidate

for applications in organic electronics.

Chemical Synthesis: It could serve as an intermediate in the synthesis of other quinoline

derivatives through the reduction of the nitro groups to amines, which can then be further

functionalized.

Conclusion
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8-Chloro-5,7-dinitroquinoline represents a specialized chemical entity within the vast family

of quinoline derivatives. While direct experimental data and a designated CAS number are not

readily available, a comprehensive technical understanding can be constructed through the

application of fundamental chemical principles and by drawing parallels with structurally related

compounds. This guide provides a foundational framework for its synthesis, characterization,

and safe handling, intended to empower researchers in their exploration of this and other novel

chemical structures. The synthesis and handling of this compound should only be undertaken

by experienced professionals in a well-equipped laboratory, with strict adherence to all safety

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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